Cas no 95380-39-5 (4-nitro-2,6-bis[(piperidin-1-yl)methyl]phenol)

• Product Name: 4-nitro-2,6-bis[(piperidin-1-yl)methyl]phenol
• CAS No: 95380-39-5
• MF: C₁₈H₂₇N₃O₃
• MW: 333.4252846241
• CID: 6637643
• PubChem ID: 13401332
• Update Time: 2025-06-14

4-nitro-2,6-bis[(piperidin-1-yl)methyl]phenol Chemical and Physical Properties

Names and Identifiers

• 4-NITRO-2,6-BIS(PIPERIDIN-1-YLMETHYL)PHENOL
• MFCD01024092
• F70888
• 95380-39-5
• 4-nitro-2,6-bis[(piperidin-1-yl)methyl]phenol

• Inchi： 1S/C18H27N3O3/c22-18-15(13-19-7-3-1-4-8-19)11-17(21(23)24)12-16(18)14-20-9-5-2-6-10-20/h11-12,22H,1-10,13-14H2
• InChI Key： AAQOBIIXOXQVSW-UHFFFAOYSA-N
• SMILES： C1(O)=C(CN2CCCCC2)C=C([N+]([O-])=O)C=C1CN1CCCCC1

Computed Properties

• Exact Mass: 333.20524173g/mol
• Monoisotopic Mass: 333.20524173g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 24
• Rotatable Bond Count: 4
• Complexity: 373
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 72.5Ų

Additional information on 4-nitro-2,6-bis[(piperidin-1-yl)methyl]phenol

Comprehensive Overview of 4-nitro-2,6-bis[(piperidin-1-yl)methyl]phenol (CAS No. 95380-39-5): Properties, Applications, and Research Insights

4-nitro-2,6-bis[(piperidin-1-yl)methyl]phenol (CAS No. 95380-39-5) is a chemically synthesized organic compound that has garnered significant attention in recent years due to its unique structural features and potential applications. This nitro-substituted phenol derivative is characterized by the presence of two piperidin-1-ylmethyl groups, which contribute to its distinctive chemical behavior. Researchers and industries are increasingly exploring its utility in fields such as pharmaceutical intermediates, material science, and organic synthesis.

The compound's molecular structure combines a phenolic core with nitro and piperidine functional groups, making it a versatile building block for further chemical modifications. Its CAS number 95380-39-5 serves as a unique identifier in chemical databases, ensuring accurate referencing in academic and industrial contexts. Recent studies highlight its role in the development of advanced materials, particularly those requiring high thermal stability or specific electronic properties.

One of the most frequently asked questions about 4-nitro-2,6-bis[(piperidin-1-yl)methyl]phenol revolves around its synthesis methods. The compound is typically prepared through a multi-step process involving the Mannich reaction, where piperidine reacts with formaldehyde and 4-nitrophenol. This method is favored for its efficiency and scalability, making it suitable for both laboratory and industrial production. Researchers are also investigating green chemistry approaches to minimize environmental impact during synthesis.

In the context of drug discovery, CAS 95380-39-5 has shown promise as a pharmacophore due to its ability to interact with biological targets. Its nitro group and piperidine moiety are particularly noteworthy, as these features are common in bioactive molecules. Recent publications have explored its potential in designing enzyme inhibitors and receptor modulators, though further clinical validation is required.

The compound's physicochemical properties are another area of interest. With a molecular weight of 345.42 g/mol, 4-nitro-2,6-bis[(piperidin-1-yl)methyl]phenol exhibits moderate solubility in organic solvents like dimethyl sulfoxide (DMSO) and ethanol, but limited solubility in water. Its melting point and stability under various pH conditions are critical parameters for formulation scientists working on drug delivery systems or material coatings.

From an environmental perspective, the biodegradation and ecotoxicity of 95380-39-5 are under investigation. As sustainability becomes a global priority, researchers are evaluating its environmental fate and developing safer alternatives where applicable. Regulatory agencies worldwide are also assessing its safety profile, though it currently falls outside restricted substance lists.

In material science, the compound's aromatic nitro group and tertiary amine functionalities make it a candidate for polymeric materials and coordination chemistry. Its ability to form metal complexes has been explored for applications in catalysis and sensors. The piperidine rings contribute to steric hindrance, which can be leveraged to control molecular assembly in nanostructured materials.

Analytical characterization of 4-nitro-2,6-bis[(piperidin-1-yl)methyl]phenol typically involves techniques such as nuclear magnetic resonance (NMR), high-performance liquid chromatography (HPLC), and mass spectrometry. These methods ensure purity assessment and structural verification, which are crucial for research reproducibility. Recent advancements in computational chemistry have also enabled molecular modeling studies to predict its reactivity and interactions.

The commercial availability of CAS 95380-39-5 through specialty chemical suppliers has facilitated broader research access. However, users often inquire about storage conditions—recommendations include protection from light and moisture at room temperature. Its handling precautions align with standard laboratory practices for organic compounds, emphasizing proper ventilation and personal protective equipment.

Future research directions for this compound may explore its structure-activity relationships in greater depth, particularly for medicinal chemistry applications. Additionally, its integration into smart materials and nanotechnology platforms presents exciting opportunities. As synthetic methodologies evolve, more efficient routes to 95380-39-5 and its derivatives will likely emerge, further expanding its utility across scientific disciplines.